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Compound of Interest

Compound Name: Edetate sodium tetrahydrate

CAS No.: 13235-36-4

Cat. No.: B079266 Get Quote

Doc ID: TS-EDTA-001 | Version: 2.4 | Last Updated: 2026-02-17 Department: Reagent

Formulation & Stability[1]

Diagnostic Phase: Identify Your Reagent
The "White Powder Standoff" is a common laboratory bottleneck.[1] The root cause of

dissolution failure usually stems from a mismatch between the specific salt form of EDTA you

possess and the dissolution protocol you are attempting.[1]

"Edetate Sodium" is an ambiguous term in daily practice. Before proceeding, verify the CAS

Number on your reagent bottle against the table below to confirm exactly which compound you

are handling.
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Common
Name

Chemical
Name

CAS Number pH (1% Soln)
Solubility
Behavior

Disodium EDTA

Disodium

Ethylenediaminet

etraacetate

Dihydrate

6381-92-6 4.0 – 6.0

The Problem

Child. Insoluble

in water >0.1 M

without pH

adjustment.[1][2]

Tetrasodium

EDTA

Tetrasodium

Ethylenediaminet

etraacetate

Tetrahydrate

13235-36-4 10.0 – 11.5

The Easy One.

Highly soluble in

water.[1]

Dissolves

instantly.

EDTA Acid

Ethylenediaminet

etraacetic Acid

(Free Acid)

60-00-4 2.5 – 3.0

The Rock.

Insoluble in

water.[1]

Requires

significant base

to dissolve.[3]

Troubleshooting Guide
Scenario A: "I have Disodium EDTA (CAS 6381-92-6) and
it sits at the bottom of the beaker."
Diagnosis:The pH Lock. Disodium EDTA (

) is a zwitterion.[1] In water, it establishes a pH of ~4.[1][2][4]8. At this pH, the carboxyl groups
are protonated and the molecule effectively precipitates itself.[1] It will not dissolve until the pH
is raised to nearly 8.0, where the protons are stripped, creating the fully soluble ionic form.[1]

The Fix: The "Magic" Hydroxide Protocol

Mechanism: You must drive the equilibrium from

to
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and

using a strong base.[1]

Warning: Do not expect it to dissolve by stirring alone. You can stir for weeks; it will not work.

Step-by-Step Protocol:

Weigh your Disodium EDTA dihydrate (e.g., 186.1 g for 1 L of 0.5 M solution).[1]

Add it to a beaker with 80% of your final volume of deionized water.

Place on a magnetic stirrer. You will see a cloudy, white slurry.[1]

Critical Step: Add solid NaOH pellets (sodium hydroxide) or 10 N NaOH solution dropwise.[1]

Monitor pH continuously.[1] The powder will remain visible until the pH approaches 8.0.[1]

Visual Cue: As the pH hits 8.0, the solution will turn crystal clear almost instantly.[1]

Once dissolved, adjust to final volume with water.[1]

Scenario B: "I have Tetrasodium EDTA (CAS 13235-36-4)
and it won't dissolve."
Diagnosis:Saturation or Common Ion Effect. Tetrasodium EDTA (

) is highly soluble (~500 g/L).[1] If this is not dissolving, you are likely facing one of two issues:

Supersaturation: You are exceeding the solubility limit (unlikely for standard 0.5 M stocks).[1]

Common Ion Effect: You are trying to dissolve it in a buffer that already contains high sodium

(e.g., 1M NaCl or PBS).[1] The existing

ions push the equilibrium back toward the solid precipitate.[1]

The Fix:

Heat: Gently heat the solution to 50°C to aid dissolution.
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Order of Addition: Always dissolve the EDTA in pure water before adding other salts (NaCl,

Tris, etc.).[1]

Scenario C: "It dissolved, but now my buffer pH is
wrong."
Diagnosis:The "Tetra" Trap. If you used Tetrasodium EDTA (pH ~11) instead of Disodium EDTA

(pH ~5) to make a standard buffer (like TAE or TBE), your starting pH is now drastically

alkaline.[1] Standard protocols (like Sambrook & Russell) assume the use of Disodium EDTA

adjusted to pH 8.0.[1]

The Fix:

If you must use Tetrasodium EDTA, you will need to add concentrated HCl (hydrochloric

acid) to bring the pH down to 8.[1]0. This is chemically valid but introduces extra Chloride

ions (

) into your buffer, which may affect downstream enzymatic reactions.[1]
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User Issue:
EDTA Won't Dissolve

Step 1: Check CAS Number
on Bottle

CAS 6381-92-6
(Disodium Salt)

CAS 13235-36-4
(Tetrasodium Salt)

Did you add NaOH?

Check Solvent Composition
SOLUTION:

Add NaOH pellets until pH 8.0.
It will not dissolve below pH 8.

No Yes, still solid

SOLUTION:
1. Heat to 50°C.

2. Ensure low initial salt conc.
3. Add water if saturated.

Pure Water

CRITICAL ERROR:
Using Tetrasodium for

standard TAE/TBE buffers
will spike pH to 11.

Trying to make
Standard Buffer?

Click to download full resolution via product page
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Caption: Diagnostic flowchart for identifying EDTA dissolution failures based on salt form and

pH conditions.

Frequently Asked Questions (FAQ)
Q: Can I autoclave my 0.5 M EDTA solution? A: Yes. EDTA solutions are stable at autoclave

temperatures (121°C, 15 psi, 20 min).[1] However, always re-check the pH after the solution

cools to room temperature, as temperature shifts can slightly alter the pKa of the buffering

amines.[1]

Q: Why does the protocol say "Edetate Sodium" if it means Disodium? A: This is a legacy

nomenclature issue. In USP (United States Pharmacopeia) terms, "Edetate Sodium" refers to

the Disodium salt.[1] However, chemically strict suppliers may label the Tetrasodium salt as

"Sodium EDTA."[1] Always rely on the CAS number rather than the name.[1]

Q: My solution turned yellow after autoclaving. Is it ruined? A: A slight yellowing is common for

concentrated EDTA solutions (0.5 M) after autoclaving, often due to minor impurities or amine

oxidation.[1] For general molecular biology (electrophoresis buffers), this is acceptable.[1] For

sensitive enzymatic work or mass spectrometry, discard and prepare fresh using high-purity

(molecular biology grade) reagents and filter sterilization (0.22 µm) instead of autoclaving.[1]

Q: Can I substitute Tetrasodium EDTA for Disodium EDTA in a recipe? A: Only if you account

for the stoichiometry and pH.

Stoichiometry:

EDTA has a higher molecular weight (MW ~452.2) than

EDTA (MW ~372.2).[1] You must recalculate the mass to achieve the same molarity.[1]

pH: You will need to use HCl to lower the pH, whereas Disodium requires NaOH to raise it.

This changes the final ionic strength (adding

vs

).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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